Cas no 183429-68-7 (Methyl 1-Amino-1-cyclooctanecarboxylate)

Methyl 1-Amino-1-cyclooctanecarboxylate Properties

Names and Identifiers

• Cyclooctanecarboxylicacid, 1-amino-, methyl ester
• METHYL 1-AMINO-1-CYCLOOCTANECARBOXYLATE
• methyl 1-aminocyclooctane-1-carboxylate
• 183429-68-7
• methyl 1-aminocyclooctanecarboxylate
• Cyclooctanecarboxylic acid, 1-amino-, methyl ester
• SCHEMBL1809800
• DTXSID80363746
• W18876
• BS-41654
• FT-0655434
• AKOS010011613
• CS-0328460
• LLDGFHBTNMXXOL-UHFFFAOYSA-N
• +Expand

• InChIKey： LLDGFHBTNMXXOL-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H19NO2/c1-13-9(12)10(11)7-5-3-2-4-6-8-10/h2-8,11H2,1H3
• SMILES： COC(=O)C1(CCCCCCC1)N

Computed Properties

• Exact Mass: 185.14200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 185.142
• Heavy Atom Count: 13
• Complexity: 172
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• LogP: 2.30150
• PSA: 52.32000
• Refractive Index: 1.465
• Boiling Point: 253°Cat760mmHg
• Flash Point: 116.6°C
• Density: 0.998